Cas no 69747-83-7 (dibenzo[b,d]thiophene-1-ol)
dibenzo[b,d]thiophene-1-ol structure
Product Name:dibenzo[b,d]thiophene-1-ol
CAS No:69747-83-7
MF:C12H8OS
MW:200.256321907043
CID:1739210
PubChem ID:150130
Update Time:2025-04-21
dibenzo[b,d]thiophene-1-ol Chemical and Physical Properties
Names and Identifiers
-
- dibenzo[b,d]thiophene-1-ol
- dibenzothiophen-1-ol
- Dibenzo[b,d]thiophen-1-ol
- 69747-83-7
- SCHEMBL2338956
- 1-Hydroxydibenzothiophene
- hydroxydibenzothiophene
- DTXSID40220043
- AI-942/13331608
- WMULKBIXKMJJBM-UHFFFAOYSA-N
- DA-03481
- CCRIS 5305
-
- Inchi: 1S/C12H8OS/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7,13H
- InChI Key: WMULKBIXKMJJBM-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C(=CC=CC1=2)O
Computed Properties
- Exact Mass: 200.02964
- Monoisotopic Mass: 200.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 20.23
dibenzo[b,d]thiophene-1-ol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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